Cas no 2096336-50-2 (3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester
• CAS No: 2096336-50-2
• MF: C₁₇H₂₃BClNO₃
• MW: 335.633424043655
• MDL: MFCD20441905
• CID: 4638065
• Update Time: 2025-05-24

3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester
• 1-(3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidin-2-one
• 1-[3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PIPERIDIN-2-ONE
• WID33650

• MDL： MFCD20441905
• Inchi： 1S/C17H23BClNO3/c1-16(2)17(3,4)23-18(22-16)12-9-13(19)11-14(10-12)20-8-6-5-7-15(20)21/h9-11H,5-8H2,1-4H3
• InChI Key： PMZHCKIJORTIHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1C(CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 455
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester

Introduction to 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester (CAS No. 2096336-50-2)

3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester, identified by its Chemical Abstracts Service (CAS) number 2096336-50-2, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both a chloro substituent and a piperidone moiety in its structure endows it with unique reactivity and binding properties, making it a valuable intermediate in the synthesis of complex molecules.

The structure of this compound features a phenyl ring substituted at the 3-position with a chloro group and at the 5-position with a (2-piperidon-1-yl) group. The boronic acid functionality is esterified with a pinacol group, which enhances its stability and solubility in various organic solvents. This structural design not only facilitates participation in cross-coupling reactions but also allows for further functionalization, enabling the construction of intricate molecular architectures.

In recent years, the demand for advanced intermediates in drug discovery has surged, driven by the need for more efficient and selective synthetic methodologies. 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester has emerged as a key building block in the development of novel therapeutic agents. Its boronic acid component is particularly noteworthy, as boronic acids are integral to the design of protease inhibitors, kinase inhibitors, and other biologics. The Suzuki-Miyaura coupling, for instance, has been extensively employed to construct biaryl structures, which are prevalent in many pharmacologically active compounds.

One of the most compelling aspects of this compound is its role in the synthesis of bioconjugates. Bioconjugation techniques involve linking small molecule probes or drugs to biomolecules such as antibodies or peptides. These conjugates have found applications in diagnostic imaging, targeted therapy, and drug delivery systems. The boronic acid ester functionality of 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester allows for facile coupling with diols or other boronic acid-containing entities via cross-coupling reactions, thereby enabling the creation of diverse bioconjugate platforms.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The piperidone moiety in this compound's structure contributes to its binding affinity and selectivity when incorporated into larger molecular frameworks. Piperidone derivatives have been shown to exhibit inhibitory activity against various enzymes and receptors, making them attractive candidates for therapeutic intervention. For example, modifications of piperidone scaffolds have led to the discovery of compounds with potential applications in treating neurological disorders and infectious diseases.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, organoboron compounds are increasingly being explored for their electronic properties and potential use in optoelectronic devices. The ability to precisely control molecular architecture through cross-coupling reactions has opened new avenues for designing materials with tailored functionalities. The pinacol ester group not only enhances solubility but also provides stability under various reaction conditions, making it an ideal choice for multi-step syntheses.

From a kinetic perspective, the reactivity of 3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester can be modulated by subtle changes in its environment. Factors such as solvent polarity, temperature, and catalyst choice significantly influence the efficiency and selectivity of cross-coupling reactions. Recent studies have demonstrated that optimizing these parameters can lead to higher yields and cleaner reaction profiles, thereby improving overall synthetic efficiency.

The biological activity of this compound has also been investigated in detail. While it is primarily used as an intermediate, preliminary studies suggest that certain derivatives may exhibit pharmacological effects. The combination of a chloro group and a piperidone ring creates a unique chemical profile that could interact with biological targets in novel ways. Further research is warranted to explore these possibilities fully.

In conclusion,3-Chloro-5-(2-piperidon-1-yl)phenylboronic acid, pinacol ester (CAS No. 2096336-50-2) represents a versatile and powerful tool in synthetic chemistry. Its ability to participate in cross-coupling reactions while offering opportunities for further functionalization makes it indispensable in drug discovery and materials science. As research continues to uncover new applications for this compound, its importance is expected to grow even further.